Cas no 2764005-68-5 (tert-butyl N-[1-(4-fluoro-3-hydroxyphenyl)-2-methylpropan-2-yl]carbamate)

• Product Name: tert-butyl N-[1-(4-fluoro-3-hydroxyphenyl)-2-methylpropan-2-yl]carbamate
• CAS No: 2764005-68-5
• MF: C₁₅H₂₂FNO₃
• MW: 283.338488101959
• CID: 6336024
• PubChem ID: 165995810
• Update Time: 2025-06-10

tert-butyl N-[1-(4-fluoro-3-hydroxyphenyl)-2-methylpropan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-37355675
• tert-butyl N-[1-(4-fluoro-3-hydroxyphenyl)-2-methylpropan-2-yl]carbamate
• 2764005-68-5

• Inchi： 1S/C15H22FNO3/c1-14(2,3)20-13(19)17-15(4,5)9-10-6-7-11(16)12(18)8-10/h6-8,18H,9H2,1-5H3,(H,17,19)
• InChI Key： ZMXYVOCJECXZAG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1O)CC(C)(C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 283.15837173g/mol
• Monoisotopic Mass: 283.15837173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-[1-(4-fluoro-3-hydroxyphenyl)-2-methylpropan-2-yl]carbamate

tert-butyl N-[1-(4-fluoro-3-hydroxyphenyl)-2-methylpropan-2-yl]carbamate (CAS No. 2764005-68-5): A Comprehensive Overview

tert-butyl N-[1-(4-fluoro-3-hydroxyphenyl)-2-methylpropan-2-yl]carbamate (CAS No. 2764005-68-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a tert-butyl carbamate derivative characterized by its unique structural features, including a 4-fluoro-3-hydroxyphenyl substituent and a 2-methylpropan-2-yl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The tert-butyl carbamate moiety is a common protecting group in organic synthesis, known for its stability under various reaction conditions. This stability makes it an attractive choice for the synthesis of complex molecules, particularly those involved in drug discovery and development. The presence of the 4-fluoro-3-hydroxyphenyl substituent introduces additional complexity and functionality, which can influence the compound's pharmacological properties, such as solubility, bioavailability, and target specificity.

Recent studies have highlighted the potential of tert-butyl N-[1-(4-fluoro-3-hydroxyphenyl)-2-methylpropan-2-yl]carbamate in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, where this compound has shown promising results in preclinical models. Research published in the Journal of Medicinal Chemistry demonstrated that the compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function.

In addition to its neuroprotective properties, tert-butyl N-[1-(4-fluoro-3-hydroxyphenyl)-2-methylpropan-2-yl]carbamate has also been investigated for its anti-inflammatory and anti-cancer activities. Studies have shown that the compound can inhibit the production of pro-inflammatory cytokines and reduce tumor growth in vitro and in vivo models. These findings suggest that the compound may have broad-spectrum therapeutic potential, making it an attractive candidate for further development.

The synthesis of tert-butyl N-[1-(4-fluoro-3-hydroxyphenyl)-2-methylpropan-2-yl]carbamate typically involves multi-step reactions, including the formation of the tert-butyl carbamate protecting group and the introduction of the 4-fluoro-3-hydroxyphenyl substituent. Advanced synthetic methods, such as transition-metal catalysis and organocatalysis, have been employed to optimize the yield and purity of the final product. These methods not only enhance the efficiency of the synthesis but also ensure that the compound meets stringent quality standards required for pharmaceutical applications.

From a pharmacokinetic perspective, tert-butyl N-[1-(4-fluoro-3-hydroxyphenyl)-2-methylpropan-2-yl]carbamate exhibits favorable properties that contribute to its potential as a therapeutic agent. Its solubility profile and metabolic stability are critical factors that influence its bioavailability and efficacy. Preclinical studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further clinical evaluation.

In conclusion, tert-butyl N-[1-(4-fluoro-3-hydroxyphenyl)-2-methylpropan-2-yl]carbamate (CAS No. 2764005-68-5) is a promising compound with diverse therapeutic potential. Its unique structural features and biological activities make it an attractive candidate for further research and development in various medical fields. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a significant role in advancing our understanding and treatment of complex diseases.